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Compound of Interest

Compound Name: BDP FL azide

Cat. No.: B605990

For researchers, scientists, and professionals in drug development, the selection of a
fluorescent probe is a critical decision dictated by its photophysical characteristics and
chemical reactivity. BDP FL azide, a derivative of the BODIPY (boron-dipyrromethene) class of
dyes, has emerged as a prominent tool for fluorescent labeling.[1][2] This guide provides a
comprehensive overview of its core properties, experimental methodologies for their
characterization, and its application in bio-conjugation.

BDP FL azide is a bright, green-emitting fluorophore recognized for its high photostability and
substantial fluorescence quantum yield, particularly in aqueous environments.[3][4][5] Its azide
functional group enables its covalent attachment to alkyne-modified biomolecules through
copper-catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry.” This
specific and efficient reaction makes BDP FL azide an invaluable reagent for labeling proteins,
nucleic acids, and other molecules for visualization and analysis.

Core Photophysical Properties

The utility of BDP FL azide in fluorescence-based applications stems from its excellent
photophysical parameters. It is compatible with standard FAM (fluorescein) and Alexa Fluor 488
filter sets, making it readily adaptable to common fluorescence instrumentation.

Data Summary

The quantitative photophysical properties of BDP FL azide are summarized below. These
values represent the consensus from multiple suppliers and are typically measured in solvents
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like methanol or aqueous buffers (e.g., PBS, pH 7.4).

Property Value Source(s)
Absorption Maximum (Aabs) 503 nm
Emission Maximum (Aem) 509 - 512 nm

Molar Extinction Coefficient (g) 80,000 - 92,000 M-1cm-1

Fluorescence Quantum Yield

(@f)

~0.97

o ~4-5 ns (estimated from BDP
Fluorescence Lifetime (1) )
FL conjugates)

Correction Factor at 260 nm
(CF260)

0.015

Correction Factor at 280 nm
(CF280)

0.027

Key Applications and Workflow

The primary application of BDP FL azide is the fluorescent labeling of biomolecules via click
chemistry. This process allows for the specific and efficient attachment of the bright,
photostable BDP FL dye to a target molecule for subsequent detection and analysis in
techniques like fluorescence imaging and flow cytometry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Alkyne-Modified

BDP FL Azide (Ns) Biomolecule

Click Reaction (CuAAC
/\

Cu(l) Catalyst
(e.g., CuSOas + Reductant)

Covalent Bond Formation

Product

Fluorescently Labeled
Biomolecule

Downstream Applications

Fluorescence Imaging Flow Cytometry

Other Analyses
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Prepare Stock Solutions
(Sample & Standard)

'

Create Serial Dilutions
(Abs <0.1)

y

Measure Absorbance
(UV-Vis Spectrophotometer)

'

Measure Emission Spectra
(Fluorimeter)

l

Integrate Fluorescence Intensity

:

Plot Intensity vs. Absorbance

Calculate Quantum Yield
Using Gradients and Standard of
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Setup & Calibration
Excite Sample with Measure IRF
Pulsed Light Source (Scattering Solution)
\\ ]
Data A&quisition

Measure Time Delay
(Excitation to Photon Arrival)
I

1
IRepeat Millions of Tires Input for Fit

y

Build Photon Arrival
Time Histogram

Fit Decay Curve via

Iterative Reconvolution with IRF

Determine Fluorescence Lifetime (1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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